Cas no 40023-43-6 (2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide)

• Product Name: 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide
• CAS No: 40023-43-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5691922
• PubChem ID: 43132160
• Update Time: 2025-05-27

2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-28024
• 40023-43-6
• 2-chloro-N-[1-(2-methoxyphenyl)ethyl]propanamide
• AKOS009128829
• Z248487164
• Propanamide, 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-
• 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide

• Inchi： 1S/C12H16ClNO2/c1-8(13)12(15)14-9(2)10-6-4-5-7-11(10)16-3/h4-9H,1-3H3,(H,14,15)
• InChI Key： NTCAEUMLAVILFR-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 412.4±40.0 °C(Predicted)
• pka: 13.70±0.46(Predicted)

2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide

Research Brief on 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide (CAS: 40023-43-6): Recent Advances and Applications

The compound 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide (CAS: 40023-43-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and pain management.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide to enhance its binding affinity to specific neurotransmitter receptors. The researchers employed molecular docking simulations and in vitro assays to demonstrate its potential as a modulator of serotonin and dopamine receptors. These findings suggest that derivatives of this compound could be promising candidates for the treatment of depression and anxiety disorders.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in the synthesis of novel analgesics. The research team synthesized a series of analogs and evaluated their efficacy in animal models of neuropathic pain. The results indicated that certain derivatives exhibited significant analgesic effects with minimal side effects, positioning 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide as a valuable scaffold for future pain-relief medications.

In addition to its pharmacological applications, advancements in the synthetic methodology of 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide have been reported. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, utilizing green chemistry principles. This innovation not only improves the compound's accessibility for research but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide (CAS: 40023-43-6) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its potential as a CNS-active agent and analgesic, coupled with recent synthetic advancements, underscores its importance in contemporary medicinal chemistry. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.